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Compound of Interest

Compound Name: Stearyl linolenate

CAS No.: 17673-60-8

Cat. No.: B098550

Get Quote

Executive Technical Clarification
Critical Note on Nomenclature: The CAS number 17673-53-9 corresponds to Stearyl Linoleate

(Octadecyl (9Z,12Z)-octadeca-9,12-dienoate), a di-unsaturated wax ester.[1][2]

Stearyl Linoleate (C36H68O2): CAS 17673-53-9 (Focus of this guide).[1][2][3]

Stearyl Linolenate (C36H66O2): CAS 17673-60-8 (Tri-unsaturated).[1][2]

This guide strictly profiles the CAS-specified compound, Stearyl Linoleate, a critical "soft wax"

used to modulate crystallinity in lipid nanoparticles (LNPs) and enhance permeability in topical

formulations.[1][2]

Chemical Identity & Physicochemical Profile
Stearyl linoleate is a long-chain wax ester formed by the esterification of stearyl alcohol (C18:

[1][2]0) and linoleic acid (C18:2, n-6).[1][2] Unlike saturated wax esters (e.g., stearyl stearate,

MP ~60°C) which form brittle, highly crystalline lattices, stearyl linoleate possesses a low

melting point and semi-solid behavior due to the cis-double bonds in the linoleic moiety.[1][2]
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Property Specification

Chemical Name Octadecyl (9Z,12Z)-octadeca-9,12-dienoate

CAS Number 17673-53-9

Molecular Formula C₃₆H₆₈O₂

Molecular Weight 532.93 g/mol

Physical State (25°C) Semi-solid / Low-melting solid

Melting Point 36°C – 38°C (Body Temperature Range)

Solubility
Soluble in chloroform, hexane, toluene;

Insoluble in water

LogP ~15.7 (Highly Lipophilic)

Oxidation Risk Moderate (Contains bis-allylic protons)

Synthesis & Purification Strategies
For research-grade applications requiring >99% purity (free of free fatty acids), chemical

synthesis via acid chlorides or Steglich esterification is preferred over enzymatic routes due to

higher conversion rates and easier purification.[1][2]

Protocol: Steglich Esterification (High Purity)
This method avoids harsh thermal conditions, preserving the cis-configuration of the double

bonds.[1]

Reagents:

Linoleic Acid (1.0 eq)[1][2]

Stearyl Alcohol (1.1 eq)[1][2]

DCC (N,N'-Dicyclohexylcarbodiimide) (1.1 eq)[1][2]

DMAP (4-Dimethylaminopyridine) (0.1 eq)[1][2]
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Solvent: Dry Dichloromethane (DCM)[1][2]

Workflow:

Dissolution: Dissolve Linoleic Acid and Stearyl Alcohol in dry DCM under Nitrogen

atmosphere.

Activation: Add DMAP (catalyst).

Coupling: Dropwise addition of DCC solution at 0°C. Stir at Room Temp (RT) for 12–24

hours.

Filtration: Filter off the precipitated Dicyclohexylurea (DCU) byproduct.

Wash: Wash filtrate with 0.5N HCl, saturated NaHCO₃, and brine.

Purification: Silica gel column chromatography (Hexane:Ethyl Acetate 95:5).
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Figure 1: Steglich esterification pathway for the synthesis of Stearyl Linoleate.

Application in Drug Delivery: The "Imperfection" Theory
In Solid Lipid Nanoparticles (SLNs), a perfect crystal lattice (formed by saturated waxes like

Cetyl Palmitate) often leads to drug expulsion during storage.[1] As the lipid recrystallizes into a

stable

-form, the drug is squeezed out.[1][2]
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Stearyl Linoleate acts as a Crystallinity Modifier. Its "kinked" unsaturated chain disrupts the

ordered packing of the lipid matrix without making it fully liquid (like an oil).[1] This creates

"nanoscopic imperfections" or voids within the solid core where drug molecules can reside,

significantly improving Drug Loading (DL) and Encapsulation Efficiency (EE).[1]

Formulation Protocol: Nanostructured Lipid Carrier (NLC)
Objective: Encapsulate a lipophilic drug (e.g., Retinyl Palmitate) using Stearyl Linoleate.[1]

Lipid Phase:

Solid Lipid: Stearic Acid (70%)[1][2]

Liquid/Semi-solid Lipid: Stearyl Linoleate (30%)[1]

Drug: 5% w/w of total lipid.

Melt at 75°C.

Aqueous Phase:

Surfactant: Poloxamer 188 (2% w/v) in Milli-Q water.[1][2]

Heat to 75°C.

Pre-Emulsion:

Add Aqueous phase to Lipid phase under high-shear stirring (Ultra-Turrax, 10,000 rpm, 5

min).

Homogenization:

Pass through High-Pressure Homogenizer (HPH) at 500 bar (3 cycles).

Solidification:

Cool rapidly to 4°C to fix the "imperfect" crystal lattice.
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Figure 2: Mechanism of Stearyl Linoleate in enhancing drug loading within Nanostructured

Lipid Carriers (NLCs).[1][2]

Analytical Characterization Protocols
To validate "Research Grade" status, the following metrics must be met.

A. Proton NMR (^1H-NMR)
Used to confirm the ester bond and the integrity of the double bonds (absence of oxidation).[1]

Solvent: CDCl₃

Key Signals:

5.35 ppm (Multiplet): Vinyl protons (-CH=CH-).[1][2] Integration should match 4H.
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4.05 ppm (Triplet):

-methylene protons of the alcohol part (-CH₂-O-CO-).[1][2]

2.77 ppm (Triplet): Bis-allylic protons (=CH-CH₂-CH=).[1][2] Critical: Loss of this peak
indicates oxidation.

2.29 ppm (Triplet):

-methylene protons of the acid part (-CH₂-COO-).[1][2]

B. Differential Scanning Calorimetry (DSC)
Used to determine the melting behavior and polymorphism.

Protocol: Heat from -20°C to 100°C at 5°C/min.

Expected Result: A sharp endothermic peak at 36–38°C. Broadening indicates impurities

(free fatty acids) or partial oxidation.[1]

C. Gas Chromatography (GC-FID)
For quantitative purity assessment.[1][2]

Derivatization: Not required for wax esters if high-temp column is used, but

transesterification to FAMEs (Fatty Acid Methyl Esters) and Fatty Alcohols is often performed

for component verification.[1][2]

Column: DB-5ht (High temperature).[1]

Stability & Storage
Stearyl linoleate contains a bis-allylic methylene group (at C-11 of the linoleic chain), which is

highly susceptible to hydrogen abstraction and free radical oxidation.[1][2]

Storage: -20°C under Argon or Nitrogen atmosphere.

Additives: For formulation use, add 0.05% BHT (Butylated Hydroxytoluene) or

-Tocopherol to prevent autoxidation.[1][2]
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Handling: Avoid heating above 60°C in open air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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